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Executive Summary & Registry Clarification

In drug discovery and organic synthesis, 4-Bromo-2-nitrophenoxyacetic acid serves as a
highly functionalized building block, primarily utilized in the construction of biologically active

benzoxazine scaffolds.

Critical Registry Discrepancy: Researchers and procurement systems frequently query this
compound under CAS 7063-24-3 due to historical cross-linking errors in aggregate chemical
databases. However, authoritative chemical registries confirm that CAS 7063-24-3 accurately
corresponds to Sodium 2-(4-nitrophenyl)acetate[1],[2]. The correct, verified registry number for
4-Bromo-2-nitrophenoxyacetic acid is CAS 128627-49-6[3].

To ensure scientific integrity, this technical guide focuses on the physicochemical properties,
safety data sheet (SDS) protocols, and synthetic utility of the brominated free acid (CAS
128627-49-6)[3],[4], while providing comparative data for the commonly confused sodium salt.

Physicochemical Profiling
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Understanding the structural properties of 4-Bromo-2-nitrophenoxyacetic acid is essential for
predicting its reactivity and defining safe handling parameters. The presence of the heavy
bromine atom increases the molecule's lipophilicity, while the nitro group acts as a strong
electron-withdrawing moiety, increasing the acidity of the carboxylic acid tail.

Property Value

Chemical Name 4-Bromo-2-nitrophenoxyacetic acid
CAS Registry Number 128627-49-6

Molecular Formula C8H6BrNO5

Molecular Weight 276.04 g/mol

SMILES String OC(=0)COC1=C(C=C(C=C1)Br)=0
Physical Form Solid

Table 2: Cross-Reference Compound Data (CAS 7063-24-

3)
I;roperty Value
Chemical Name Sodium 2-(4-nitrophenyl)acetate
CAS Registry Number 7063-24-3
Molecular Formula C8H6NNaO4
Molecular Weight 203.13 g/mol

Hazard Identification & Toxicology (SDS Core)

Both 4-Bromo-2-nitrophenoxyacetic acid and Sodium 2-(4-nitrophenyl)acetate share similar
acute toxicity profiles driven by the nitroaromatic pharmacophore[4],[1]. The following GHS
classifications dictate the mandatory safety protocols.
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Table 3: GHS Hazard Classification & Precautionary

Statements
Hazard Class Hazard Statement Precautionary Protocol
o ) P264: Wash skin thoroughly
Acute Toxicity (Oral) H302: Harmful if swallowed ]
after handling
) ) o o P280: Wear protective
Skin Corrosion/Irritation H315: Causes skin irritation

gloves/eye protection

H319: Causes serious eye P305+P351+P338: Rinse

Serious Eye Damage o ] ]
irritation cautiously with water

) H335: May cause respiratory P261: Avoid breathing
STOT (Single Exposure) S
irritation dust/fumes/gas

Mechanistic Toxicology

The primary hazard of 4-Bromo-2-nitrophenoxyacetic acid stems from its dual-functional
nature. The lipophilic brominated aromatic ring facilitates rapid dermal penetration, bypassing
the stratum corneum. Once absorbed, the nitro group can induce oxidative stress via enzymatic
reduction to reactive nitroso intermediates. Consequently, strict adherence to barrier protection
IS non-negotiable[4].

Exposure to 4-Bromo-2-nitrophenoxyacetic acid

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air Wash with soap & water Rinse cautiously (15 min) Rinse mouth, do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page
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Fig 1: Standardized emergency response workflow for 4-bromo-2-nitrophenoxyacetic acid
exposure.

Experimental Workflows & Handling Protocols

To ensure a self-validating safety system, the following standard operating procedure (SOP)
integrates causality into every step, ensuring researchers understand why a precaution is
taken, rather than just what to do.

Step-by-Step Methodology: Safe Handling &
Decontamination

Step 1: Environmental Preparation & PPE Verification

e Action: Don nitrile gloves (minimum 0.11 mm thickness), safety goggles with side shields,
and a flame-resistant lab coat. Operate exclusively within a Class Il Type A2 biological safety
cabinet or a certified chemical fume hood.

o Causality: The fume hood mitigates the inhalation risks of aerosolized dust particles (H335).
Nitrile provides a robust chemical barrier against the compound's lipophilic dermal absorption
profile (H315)[4].

Step 2: Reagent Dispensing & Weighing
e Action: Use anti-static weighing boats and spatulas. Ground all analytical balances.

o Causality: While stable under standard conditions, nitroaromatic compounds possess
inherent energetic potential. Preventing static buildup ensures the solid material does not
disperse erratically or ignite under localized thermal shock[4].

Step 3: Self-Validating Decontamination

o Action: Post-handling, wash all contacted surfaces (spatulas, balance pans) with a 5%
sodium bicarbonate (

) aqueous solution, followed by an ethanol wipe.

o Causality: The carboxylic acid moiety reacts with the weak base (
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) to form a highly water-soluble sodium salt. This acid-base neutralization ensures complete
removal of the compound from surfaces. Self-Validation: A pH strip applied to the final rinse
water will confirm the absence of residual acidic compound.

Step 4: Waste Segregation

o Action: Dispose of all solid and liquid waste in designated halogenated organic waste
containers.

o Causality: The presence of the aryl bromide classifies this as halogenated waste. Mixing it
with non-halogenated streams (like acetone or amines) can lead to violent cross-reactions or
regulatory non-compliance during waste incineration.

Synthetic Applications & Mechanistic Pathways

In medicinal chemistry, 4-Bromo-2-nitrophenoxyacetic acid is highly prized as a precursor for
synthesizing 1,4-benzoxazin-3-one derivatives. These heterocyclic scaffolds are privileged
structures found in numerous neuroprotective and anti-bacterial agents.

The Benzoxazinone Cyclization Workflow

» Nitro Reduction: The synthesis begins with the reduction of the ortho-nitro group to an aniline
derivative. This is typically achieved via catalytic hydrogenation (Pd/C,

) or Béchamp reduction (Fe/HCI).

 Intramolecular Amidation: The newly formed nucleophilic aniline spontaneously attacks the
adjacent carboxylic acid (or its activated ester), releasing water and closing the 6-membered
morpholine-like ring.

e Cross-Coupling Utility: The retained bromine atom at the 7-position of the resulting scaffold
serves as an ideal handle for downstream Suzuki-Miyaura or Buchwald-Hartwig cross-
coupling reactions, allowing for rapid library generation.

. . . Nitro Reduction Intramolecular Amidation .
4-Bromo-2-nitrophenoxyacetic acid (FelHCl or H2, PdIC) (-H20) Benzoxazin-3-one Scaffold
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Fig 2: Synthetic conversion of 4-bromo-2-nitrophenoxyacetic acid to a benzoxazin-3-one
scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Sodium 2-(4-nitrophenyl)acetate | 7063-24-3 [sigmaaldrich.com]

2. Sodium (4-nitrophenyl)acetate | CBH6NNaO4 | CID 12675775 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. 128627-49-6|4-BRomo-2-nitrophenoxyacetic acid|BLD Pharm [bldpharm.com]

4. combi-blocks.com [combi-blocks.com]

To cite this document: BenchChem. [Comprehensive Safety and Application Guide: 4-
Bromo-2-nitrophenoxyacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7841344/docs#comprehensive-safety-and-
application-guide-4-bromo-2-nitrophenoxyacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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